Cas no 151038-94-7 (6-Maleimidocaproic Acid Hydrazide, Trifluoroacetic Acid Salt)

• Product Name: 6-Maleimidocaproic Acid Hydrazide, Trifluoroacetic Acid Salt
• CAS No: 151038-94-7
• MF: C₁₂H₁₆F₃N₃O₅
• MW: 339.2678
• MDL: MFCD07357647
• CID: 824873
• PubChem ID: 354333858
• Update Time: 2025-05-24

6-Maleimidocaproic Acid Hydrazide, Trifluoroacetic Acid Salt Chemical and Physical Properties

Names and Identifiers

• 6-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)hexanehydrazide 2,2,2-trifluoroacetate
• EMCH-TFA
• 2,5-Dihydro-2,5-dioxo-1H-pyrrole-1-hexanoic Acid Hydrazide 2,2,2-Trifluoroacetate
• 1H-Pyrrole-1-hexanoic acid, 2,5-dihydro-2,5-dioxo-, hydrazide, 2,2,2-trifluoroacetate (1:1)
• ε-MaleiMidocaproyl hydrazide trifluoroacetic acid
• epsilon-Maleimidocaproyl hydrazide mono(trifluoroacetate)
• 6-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)
• 6-MALEIMIDOCAPROIC ACID HYDRAZIDE, TRIFLUOROACETIC ACID
• 6-Maleimidohexanehydrazide Trifluoroacetate
• 6-(2,5-dioxopyrrol-1-yl)hexanehydrazide,2,2,2-trifluoroacetic acid
• 6-Maleimidocaproic A
• 6-Maleimidocaproic Acid Hydrazide, Trifluoroacetic Acid Salt
• 6-maleimidocaproic hydrazide trifluroacetate
• EMCH
• ε-Maleimidocaproyl Hydrazide Trifluoroacetate
• hexanehydrazide 2,2,2-trifluoroacetate
• N-(ε-Maleimidocaproic acid) hydrazide trifluoroacetic acid
• DRURMGRBAVYWCL-UHFFFAOYSA-N
• C10H15N3O3.C2HF3O2
• 3377AH
• ABP001167
• M2735
• 038M947
• epsil
• ε-Maleimidocaproic acid hydrazide trifluoroacetic acid≥ 97% (NMR)
• SY111562
• O11492
• 6-(2,5-DIOXOPYRROL-1-YL)HEXANEHYDRAZIDE; TRIFLUOROACETIC ACID
• 6-(2,5-dioxopyrrol-1-yl)hexanehydrazide;2,2,2-trifluoroacetic acid
• -Maleimidocaproyl hydrazide trifluoroacetic acid
• epsilon-Maleimidocaproyl Hydrazide Trifluoroacetate
• DB-350121
• CS-M1810
• J-008772
• 6-(2 pound not5-Dioxo-2 pound not5-dihydro-1H-pyrrol-1-yl)hexanehydrazide 2 pound not2 pound not2-trifluoroacetate
• 151038-94-7
• DS-15668
• HY-77961
• AKOS016015026
• Trifluoroacetic acid--6-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)hexanehydrazide (1/1)
• epsilon-Maleimidocaproyl hydrazide trifluoroacetic acid
• SCHEMBL1079248
• MFCD07357647
• 6-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)hexanehydrazide trifluoroacetate
• 6-Maleimidocaproic acid hydrazide (TFA)
• BCP31471
• DTXSID60634623
• 6-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)hexanehydrazide2,2,2-trifluoroacetate

• MDL： MFCD07357647
• Inchi： 1S/C10H15N3O3.C2HF3O2/c11-12-8(14)4-2-1-3-7-13-9(15)5-6-10(13)16;3-2(4,5)1(6)7/h5-6H,1-4,7,11H2,(H,12,14);(H,6,7)
• InChI Key： DRURMGRBAVYWCL-UHFFFAOYSA-N
• SMILES： FC(C(=O)O[H])(F)F.O=C1C([H])=C([H])C(N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(N([H])N([H])[H])=O)=O

Computed Properties

• Exact Mass: 339.10400
• Monoisotopic Mass: 339.10420511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 391
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 130

Experimental Properties

• Color/Form: No data available
• Melting Point: 104-105°C
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 129.80000
• LogP: 1.12410
• Vapor Pressure: No data available

6-Maleimidocaproic Acid Hydrazide, Trifluoroacetic Acid Salt Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：-20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 6-Maleimidocaproic Acid Hydrazide, Trifluoroacetic Acid Salt

6-Maleimidocaproic Acid Hydrazide, Trifluoroacetic Acid Salt: A Comprehensive Overview

The compound with CAS No. 151038-94-7, commonly referred to as 6-Maleimidocaproic Acid Hydrazide, Trifluoroacetic Acid Salt, is a significant molecule in the field of organic chemistry and bioconjugation. This compound has garnered attention due to its unique structural properties and its applications in various research and industrial settings. In this article, we delve into the structure, synthesis, applications, and recent advancements related to this compound.

6-Maleimidocaproic Acid Hydrazide is a derivative of maleic anhydride, a well-known reagent in organic synthesis. The maleimido group in the molecule is highly reactive and is often utilized for conjugation with thiol-containing compounds, making it a valuable tool in bioconjugate chemistry. The hydrazide functional group further enhances its versatility, enabling it to participate in various coupling reactions and modifications of biomolecules such as proteins and nucleic acids.

The Trifluoroacetic Acid Salt form of this compound is particularly advantageous due to its enhanced solubility in organic solvents. This property facilitates its use in peptide coupling reactions and other applications where precise control over reaction conditions is essential. Recent studies have highlighted the role of this compound in the development of novel bioconjugates for therapeutic and diagnostic purposes.

From a structural standpoint, 6-Maleimidocaproic Acid Hydrazide features a six-carbon chain connecting the maleimido group to the hydrazide moiety. This chain length is optimal for maintaining flexibility while ensuring stability in conjugation reactions. The trifluoroacetic acid salt form ensures that the molecule remains in a zwitterionic state under physiological conditions, which is crucial for its activity in biological systems.

Recent advancements in the synthesis of 6-Maleimidocaproic Acid Hydrazide have focused on improving yield and purity through optimized reaction conditions. Researchers have explored various catalysts and reaction pathways to streamline the production process, making it more accessible for large-scale applications. These developments underscore the growing demand for this compound in both academic and industrial settings.

In terms of applications, 6-Maleimidocaproic Acid Hydrazide has found extensive use in the modification of proteins and peptides. Its ability to form stable amide bonds with thiol groups makes it an ideal reagent for cross-linking studies and the preparation of bioconjugates. Additionally, it has been employed in the synthesis of drug delivery systems, where its reactive groups can be utilized to attach targeting ligands or therapeutic agents.

Recent studies have also explored the use of 6-Maleimidocaproic Acid Hydrazide in click chemistry reactions, where it serves as a versatile building block for constructing complex molecular architectures. Its compatibility with various functional groups has made it a valuable component in the design of new materials and pharmaceuticals.

The demand for 6-Maleimidocaproic Acid Hydrazide continues to grow as researchers uncover new applications across diverse fields. Its role in advancing bioconjugate chemistry and materials science positions it as a key compound in modern chemical research.